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Compound of Interest

Compound Name: Tris(3,5-dimethylphenyl)phosphine

Cat. No.: B1295133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Tris(3,5-
dimethylphenyl)phosphine, a bulky triarylphosphine of significant interest in coordination
chemistry and catalysis. This document details its crystallographic data, experimental protocols
for its synthesis and crystallization, and an exploration of its known applications.

Core Quantitative Data

The crystal structure of Tris(3,5-dimethylphenyl)phosphine has been determined by single-
crystal X-ray diffraction. The key crystallographic parameters are summarized in the table
below for clear and easy comparison.
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Parameter Value
Chemical Formula C24H27P
Formula Weight 346.44 g/mol
Crystal System Monoclinic
Space Group P1l2i/cl
Unit Cell Dimensions

a 14.38617 A
b 9.00514 A

c 17.22745 A
a 90°

B 112.6169°

y 90°

Volume 2058.5 A3

z 4

Calculated Density 1.118 g/cm3
Pyramidality Index (¥ C-P-C) 305.35 (16)°[1]
COD Number 2242517

Experimental Protocols

The following sections detail the methodologies for the synthesis and crystallization of Tris(3,5-
dimethylphenyl)phosphine, as referenced in the primary literature.

Synthesis of Tris(3,5-dimethylphenyl)phosphine

The synthesis of Tris(3,5-dimethylphenyl)phosphine is achieved through a Grignard reaction,
a common and effective method for the formation of carbon-phosphorus bonds. The general
workflow is depicted in the diagram below.
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Synthesis Workflow for Tris(3,5-dimethylphenyl)phosphine
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Caption: A flowchart illustrating the synthesis of Tris(3,5-dimethylphenyl)phosphine.
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Detailed Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous
tetrahydrofuran (THF). A solution of 1-bromo-3,5-dimethylbenzene in anhydrous THF is
added dropwise to initiate the formation of the Grignard reagent, (3,5-
dimethylphenyl)magnesium bromide. The reaction mixture is typically stirred and may require
gentle heating to initiate.

e Reaction with Phosphorus Trichloride: The freshly prepared Grignard reagent is cooled in an
ice bath. A solution of phosphorus trichloride (PCIs) in anhydrous THF is then added
dropwise with vigorous stirring. The stoichiometry is crucial, with a molar ratio of
approximately 3:1 of the Grignard reagent to PCls. After the addition is complete, the reaction
mixture is allowed to warm to room temperature and then refluxed to ensure the reaction
goes to completion.

o Work-up and Purification: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride (NH4Cl). The resulting mixture is then extracted with
diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate (MgSOa), and the solvent is removed under reduced pressure to yield the
crude product. The crude Tris(3,5-dimethylphenyl)phosphine can be further purified by
recrystallization from a suitable solvent such as ethanol or a mixture of dichloromethane and
hexanes.

Crystallization for X-ray Diffraction

Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a saturated
solution of the purified phosphine.
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Crystallization Workflow

Purified Tris(3,5-dimethylphenyl)phosphine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295133#crystal-structure-of-tris-3-5-dimethylphenyl-
phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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